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Compound Name: Zafirlukast-13C,d6

Cat. No.: B12401823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Zafirlukast-
13C,d6, an isotopically labeled analog of the asthma therapeutic, Zafirlukast. This document is

intended to serve as a comprehensive resource, offering precise data and methodologies

relevant to its molecular properties.

Introduction to Zafirlukast and Its Isotopically
Labeled Analog
Zafirlukast is a synthetic, selective, and orally active leukotriene receptor antagonist used in the

management of asthma.[1][2] It functions by blocking the action of cysteinyl leukotrienes at the

CysLT1 receptor, thereby mitigating airway constriction, mucus production, and inflammation.

[2] For advanced research in pharmacokinetics, metabolism, and as an internal standard in

analytical assays, isotopically labeled versions of Zafirlukast are employed. Zafirlukast-13C,d6
is one such version, where specific atoms have been replaced by their heavier isotopes. This

labeling provides a distinct mass signature that is invaluable for mass spectrometry-based

detection and quantification.

Molecular Composition and Weight
The introduction of stable isotopes—specifically one Carbon-13 (¹³C) atom and six Deuterium

(d or ²H) atoms—alters the molecular weight of the parent compound, Zafirlukast.
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Quantitative Data Summary
The molecular formulas and weights of Zafirlukast and its isotopically labeled analog are

summarized in the table below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

Zafirlukast C₃₁H₃₃N₃O₆S 575.68[3]

Zafirlukast-13C,d6 C₃₀¹³CH₂₇D₆N₃O₆S 582.70[4][5][6]

Experimental Protocols: Molecular Weight Calculation
The molecular weight of a chemical compound is a fundamental physical property calculated

by summing the atomic weights of its constituent atoms. For isotopically labeled compounds

like Zafirlukast-13C,d6, the masses of the specific isotopes must be used in the calculation.

Methodology:

Identify the Molecular Formula: The molecular formula for Zafirlukast-13C,d6 is

C₃₀¹³CH₂₇D₆N₃O₆S.[3][4][5]

Determine Atomic Weights of Constituent Atoms:

Carbon (C): ~12.011 amu

Carbon-13 (¹³C): ~13.00335 amu

Hydrogen (H): ~1.008 amu

Deuterium (D): ~2.014 amu

Nitrogen (N): ~14.007 amu

Oxygen (O): ~16.000 amu

Sulfur (S): ~32.06 amu

Calculate the Total Molecular Weight:
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(30 × Atomic Weight of C) + (1 × Atomic Weight of ¹³C) + (27 × Atomic Weight of H) + (6 ×

Atomic Weight of D) + (3 × Atomic Weight of N) + (6 × Atomic Weight of O) + (1 × Atomic

Weight of S)

(30 × 12.011) + (1 × 13.00335) + (27 × 1.008) + (6 × 2.014) + (3 × 14.007) + (6 × 16.000)

+ (1 × 32.06)

360.33 + 13.00335 + 27.216 + 12.084 + 42.021 + 96.000 + 32.06 = 582.71435 g/mol

This calculated value is in close agreement with the reported molecular weight of approximately

582.70 g/mol .[4][6]

Visualization of Isotopic Labeling
The following diagram illustrates the conceptual relationship between the parent compound,

Zafirlukast, and its isotopically labeled derivative, Zafirlukast-13C,d6.

Isotopic Labeling Process

Zafirlukast
(C31H33N3O6S)

MW: 575.68

Zafirlukast-13C,d6
(C30_13CH27D6N3O6S)

MW: 582.70

Isotopic Substitution
(+1 13C, +6 D, -1 C, -6 H)

Click to download full resolution via product page

Caption: Relationship between Zafirlukast and its isotopically labeled form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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